N-(4-bromo-2-chlorophenyl)-2-(4-propyl-1-piperazinyl)acetamide

• IUPAC Name: N-(4-bromo-2-chlorophenyl)-2-(4-propylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C15H21BrClN3O/c1-2-5-19-6-8-20(9-7-19)11-15(21)18-14-4-3-12(16)10-13(14)17/h3-4,10H,2,5-9,11H2,1H3,(H,18,21)
• InChI Key: MCYXNSGNRKKAFN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)CC(=O)NC2=C(C=C(C=C2)Br)Cl
• Molecular Formula: C15H21BrClN3O
• Molecular Weight: 374.70 g/mol

Description

N-(4-bromo-2-chlorophenyl)-2-(4-propyl-1-piperazinyl)acetamide, also known as BPCA, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have several interesting properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-chlorophenyl)-2-(4-propyl-1-piperazinyl)acetamide is not fully understood, but it is believed to involve the binding of the compound to certain ion channels in the brain. This binding can affect the activity of these channels, which could have downstream effects on neuronal signaling and behavior.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects in animal models. These effects include changes in neuronal activity, alterations in neurotransmitter release, and changes in behavior. These effects suggest that this compound could be a useful tool for studying the function of the brain and potential therapeutic targets.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromo-2-chlorophenyl)-2-(4-propyl-1-piperazinyl)acetamide in lab experiments is its selectivity for certain ion channels. This selectivity allows researchers to study the function of these channels in isolation, which can provide valuable insights into their role in brain function. However, one limitation of using this compound is that its effects may not fully mimic the effects of endogenous ligands. This could limit the generalizability of findings obtained using this compound.

Future Directions

There are several future directions for research on N-(4-bromo-2-chlorophenyl)-2-(4-propyl-1-piperazinyl)acetamide. One area of interest is the development of more selective analogs of the compound, which could provide even greater insights into the function of specific ion channels. Another area of interest is the use of this compound in animal models of neurological and psychiatric disorders, which could provide insights into potential therapeutic targets. Additionally, the use of this compound in combination with other compounds could provide a more comprehensive understanding of the function of the brain.

Synthesis Methods

The synthesis of N-(4-bromo-2-chlorophenyl)-2-(4-propyl-1-piperazinyl)acetamide can be achieved through several methods, including the reaction of 4-bromo-2-chloroaniline with 4-propylpiperazine and acetic anhydride. This reaction results in the formation of this compound as a white crystalline solid.

Scientific Research Applications

N-(4-bromo-2-chlorophenyl)-2-(4-propyl-1-piperazinyl)acetamide has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential use as a tool for studying the function of certain ion channels in the brain. This compound has been found to selectively bind to these channels, which could provide insights into their function and potential therapeutic targets.